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Compound of Interest

Compound Name: Sodium dicyanamide

Cat. No.: B045673 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of sodium dicyanamide and calcium cyanamide

for their applications in agriculture as fertilizers. The information is supported by experimental

data to evaluate their performance and impact on soil and crop systems.

Overview
Calcium cyanamide has a long history as a multi-functional fertilizer, providing a slow release of

nitrogen while also exhibiting pesticidal and soil-conditioning properties.[1][2] Sodium
dicyanamide, on the other hand, is primarily utilized as a potent nitrification inhibitor,

enhancing the efficiency of other nitrogen-based fertilizers by preventing nitrogen loss. Its

active component, dicyandiamide (DCD), is also a decomposition product of calcium

cyanamide, contributing to the latter's slow-release nitrogen characteristics.[3]

Chemical and Physical Properties
A fundamental understanding of the chemical and physical properties of these compounds is

crucial for their effective application in agricultural settings.
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Property Sodium Dicyanamide Calcium Cyanamide

Chemical Formula Na[N(CN)₂] CaCN₂

Nitrogen Content ~74% (in pure form) ~20-22%

Form White crystalline solid
Dark grey/black powder or

granules

Primary Function Nitrification inhibitor
Slow-release nitrogen fertilizer,

soil amendment

Decomposition Products Dicyandiamide (DCD)

Hydrogen cyanamide, urea,

dicyandiamide (DCD),

ammonia, calcium hydroxide

Mechanism of Action in Soil
The efficacy of both compounds is rooted in their distinct chemical transformations within the

soil matrix.

Calcium Cyanamide Decomposition Pathway
Upon application to the soil, calcium cyanamide undergoes a series of reactions to release

plant-available nitrogen. This multi-step process contributes to its slow-release nature and

additional effects on soil properties.
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Caption: Decomposition pathway of calcium cyanamide in soil.

Sodium Dicyanamide (DCD) as a Nitrification Inhibitor
Sodium dicyanamide's primary role is to deliver dicyandiamide (DCD), which specifically

targets and inhibits the activity of Nitrosomonas bacteria.[3] These bacteria are responsible for

the first step of nitrification, the conversion of ammonium (NH₄⁺) to nitrite (NO₂⁻). By slowing

this conversion, nitrogen is maintained in the less leachable ammonium form for a longer

period.
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Caption: Mechanism of nitrification inhibition by Dicyandiamide (DCD).

Performance Comparison: Experimental Data
The following tables summarize quantitative data from various studies on the performance of

calcium cyanamide and dicyandiamide (from sodium dicyanamide).

Impact on Crop Yield
Crop Fertilizer

Application
Rate

Yield Increase
vs. Control

Reference

Onion
Calcium

Cyanamide
400 kg/ha 105.6% [4]

Onion

Calcium

Cyanamide +

Urea

80 kg/ha N

(CaCN₂) + 50

kg/ha N (Urea)

138.2% [5]

Strawberry
Calcium

Cyanamide
400 kg/ha

Significant

increase in

marketable yield

[6]

Maize
DCD with

Sodium Nitrate
6.7 ppm N (DCD)

Gradual

decrease in yield
[7]

Wheat
DCD with

Sodium Nitrate
6.7 ppm N (DCD)

Gradual

decrease in yield
[7]

Cotton DCD with Urea 2.5 - 20 mg/kg

Linear reduction

in leaf area and

dry weight

[8]

Note: The negative impact of DCD on yield in some studies highlights the potential for

phytotoxicity at certain concentrations and application methods.

Effect on Soil Properties
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Parameter Calcium Cyanamide Dicyandiamide (DCD)

Soil pH

Increases soil pH due to the

formation of calcium hydroxide.

[9]

Generally does not

significantly affect soil pH in

long-term studies.[10]

Nitrification Inhibition

Yes, due to the formation of

DCD during decomposition.[3]

[9]

Yes, this is its primary function.

[3]

Microbial Community

Can initially decrease fungal

and bacterial populations, but

they tend to recover. May

increase the abundance of

certain beneficial microbes.[11]

[12]

Long-term use has been

shown to have no significant

adverse effects on the overall

abundance of bacteria and

archaea.[10][13] It specifically

inhibits nitrifying bacteria.[14]

Nutrient Availability
Increases the availability of

phosphorus in some soils.[9]

Can increase the

concentration of N, P, and K in

plant tissues, but may reduce

Ca and Mg uptake.[8]

Experimental Protocols
Detailed methodologies are essential for the replication and validation of scientific findings.

Field Trial for Calcium Cyanamide on Onion Growth and
Yield

Objective: To investigate the influence of pre-plant calcium cyanamide fertilizer on the

growth, yield, and quality of short-day onion.

Experimental Design: Randomized complete block design with four replications.

Treatments: Six levels of calcium cyanamide (19.8% N) were applied: 0, 90, 120, 200, 400,

and 600 kg/ha .
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Application: The fertilizer was broadcast and incorporated into the top 5-10 cm of soil. The

soil was kept moist for 8 days before seeding.

Data Collection: Plant height, leaf number, bulb weight, bulb diameter, and total yield were

measured at harvest.

Statistical Analysis: Analysis of variance (ANOVA) was used to determine the significance of

the treatments.

(Based on the methodology described in a study on the impacts of calcium cyanamide on

onion.)[4]

Greenhouse Pot Study on the Effect of Dicyandiamide
on Cotton Growth and Nutrient Uptake

Objective: To investigate the effect of DCD on the growth and nutrient uptake of cotton in a

greenhouse setting.

Experimental Setup: Cotton (DPL 90) was grown in pots containing Norfolk sandy loam soil.

Treatments: Nitrogen was applied at 50 mg/kg as either NaNO₃ or urea. DCD was applied at

rates of 0, 2.5, 5, 10, 15, and 20 mg/kg.

Application: Treatments were applied at the first true leaf stage.

Data Collection: Plants were harvested 58 days after treatment. Leaf area, dry weight of

leaves and stems, and nutrient concentrations (N, P, K, Ca, Mg, Mn) in leaf tissue were

determined.

Statistical Analysis: Data were analyzed to determine the effects of N source and DCD rate

on plant growth and nutrient uptake.

(Based on the methodology described in a study on the effect of dicyandiamide on cotton.)[8]

Conclusion
Sodium dicyanamide and calcium cyanamide serve distinct yet related roles in modern

agriculture.
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Calcium cyanamide acts as a comprehensive, slow-release nitrogen fertilizer with the added

benefits of increasing soil pH and providing calcium.[9][15] Its decomposition naturally

produces dicyandiamide, which contributes to its nitrogen use efficiency by inhibiting

nitrification.[3] Experimental data generally show a positive impact on the yield of various crops

when applied at appropriate rates.[4][5][6]

Sodium dicyanamide, through its active component DCD, is a specialized tool for enhancing

the efficiency of other nitrogen fertilizers.[3] Its primary function is to inhibit nitrification, thereby

reducing nitrogen loss through leaching and denitrification.[3] While it can improve nitrogen

availability to plants, studies have also indicated a risk of phytotoxicity at higher concentrations,

which can negatively impact crop growth and yield.[7][8]

For researchers and professionals, the choice between these two compounds depends on the

specific agricultural goals. Calcium cyanamide is suitable for situations requiring a slow-release

nitrogen source with soil-amending properties. Sodium dicyanamide (DCD) is ideal for use as

an additive to conventional nitrogen fertilizers to improve nitrogen use efficiency, particularly in

soils prone to nitrogen loss. Careful consideration of application rates is critical to avoid

potential negative impacts on crop development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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